molecular formula C12H12N2O B8292712 3,4-dihydro-2H-pyrano[2,3-f]quinolin-3-amine

3,4-dihydro-2H-pyrano[2,3-f]quinolin-3-amine

Cat. No.: B8292712
M. Wt: 200.24 g/mol
InChI Key: URLUNAKCQALPSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-dihydro-2H-pyrano[2,3-f]quinolin-3-amine is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O

Molecular Weight

200.24 g/mol

IUPAC Name

3,4-dihydro-2H-pyrano[2,3-f]quinolin-3-amine

InChI

InChI=1S/C12H12N2O/c13-9-6-8-3-4-11-10(2-1-5-14-11)12(8)15-7-9/h1-5,9H,6-7,13H2

InChI Key

URLUNAKCQALPSY-UHFFFAOYSA-N

Canonical SMILES

C1C(COC2=C1C=CC3=C2C=CC=N3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 3,4-dihydro-2H-pyrano[2,3-f]quinolin-3-amine 1b is prepared according to Scheme III. The commercially available 5-hydroxyquinoline 13 is first protected with an allyl group, and the resulting 5-allyloxyquinoline 14 subjected to Claisen rearrangement by heating in p-xylene to generate 6-allyl-quinolin-5-ol 15. The resulting phenol is protected with a suitable protecting group, such as benzyl, and the resulting product 16, 6-allyl-5-benzyloxy-quinoline converted to the 3-(5-benzyloxy-quinoline-6-yl)-propane-1,2-diol 17 using the Sharpless Catalytic Asymmetric Dihydroxylation reagent, AD-mix-α. The diol is then converted to the bromoacetate 18 upon heating in 30% HBr in acetic acid, simultaneously cleaving the benzyl protecting group. Cyclization to 19 is achieved under basic conditions using sodium hydride. Cleavage of the acetyl group under basic conditions produced 20, 3,4-dihydro-2H-pyrano[2,3f]quinolin-3-ol quantitatively. The tosylate 21 is then generated using p-toluenesulfonyl chloride in pyridine, and converted to the azide 22 with sodium azide in DMF. The azide is finally reduced by treatment with triphenylphosphine in THF-H2O to provide the 3,4-dihydro-2H-pyrano[2,3-f]quinolin-3-amine 1b suitable for the preparation of some of the derivatives claimed in this invention.
[Compound]
Name
diol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
benzyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
[Compound]
Name
product 16
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eleven
Name
6-allyl-5-benzyloxy-quinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Twelve
Name
3-(5-benzyloxy-quinoline-6-yl)-propane-1,2-diol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Thirteen
Name
AD-mix-α
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fourteen

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.